Cas no 921571-77-9 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide)

• Product Name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide
• CAS No: 921571-77-9
• MF: C₂₁H₁₇FN₂O₃S
• MW: 396.434687376022
• CID: 6151395
• PubChem ID: 41646248
• Update Time: 2025-10-23

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide
• AKOS024631486
• 921571-77-9
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide
• F2252-0323
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C21H17FN2O3S/c1-2-26-17-5-3-4-14-11-18(27-20(14)17)16-12-28-21(23-16)24-19(25)10-13-6-8-15(22)9-7-13/h3-9,11-12H,2,10H2,1H3,(H,23,24,25)
• InChI Key： WQPGKJRTIIDRSL-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC3C=CC=C(C=3O2)OCC)N=C1NC(CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 396.09439174g/mol
• Monoisotopic Mass: 396.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.6Ų

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide

Recent Advances in the Study of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS: 921571-77-9)

The compound N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS: 921571-77-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran-thiazole hybrid structure, has demonstrated promising pharmacological properties, particularly in the context of targeted therapies. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, making it a subject of intense scientific scrutiny.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the last year has highlighted its affinity for certain protein targets, suggesting potential applications in the treatment of inflammatory diseases and certain types of cancer. The presence of the fluorophenyl moiety in its structure has been particularly noted for enhancing its binding affinity and selectivity, which could lead to the development of more effective and safer therapeutic agents.

In terms of synthetic chemistry, advancements have been made in optimizing the production of 921571-77-9. A recent study detailed a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This development is critical for scaling up production for preclinical and clinical studies. Additionally, the study reported improved purity profiles, which is essential for ensuring the compound's consistency and reliability in biological assays.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Preliminary data indicate that 921571-77-9 exhibits favorable absorption and distribution properties, with a half-life that supports once-daily dosing in potential therapeutic regimens. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions, which are crucial for its progression into clinical trials.

The therapeutic potential of 921571-77-9 has been explored in various disease models. For instance, in vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers in models of rheumatoid arthritis. Another study reported its anti-proliferative effects in certain cancer cell lines, particularly those with overexpression of specific kinase targets. These findings underscore the compound's versatility and its potential as a multi-targeted agent.

Despite these promising results, challenges remain. The compound's toxicity profile and long-term safety need to be thoroughly evaluated. Recent toxicology studies have identified some dose-dependent adverse effects, which will require careful consideration in the design of future clinical trials. Moreover, the exact molecular mechanisms underlying its pharmacological effects are still being elucidated, necessitating further mechanistic studies.

In conclusion, N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS: 921571-77-9) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a potential lead compound for the treatment of various diseases. Ongoing research will be critical in addressing the remaining challenges and unlocking its full therapeutic potential.